Cas no 26541-51-5 (Thiomorpholine,4-nitroso-)

• Product Name: Thiomorpholine,4-nitroso-
• CAS No: 26541-51-5
• MF: C₄H₈N₂OS
• MW: 132.184119224548
• CID: 260135
• PubChem ID: 33535
• Update Time: 2025-11-01

Thiomorpholine,4-nitroso- Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine,4-nitroso-
• 4-nitrosothiomorpholine
• OMDNEQQMLDYBTR-UHFFFAOYSA-N
• 8W9YZ25J66
• 4-Nitroso-thiomorpholine
• N-Nitrosothiomorpholine
• CHEMBL166925
• DTXSID8021064
• Nitrosothiomorpholine
• SCHEMBL970615
• BRN 0970965
• EN300-7587321
• THIOMORPHOLINE, 4-NITROSO-
• UNII-8W9YZ25J66
• AKOS006279842
• 2H-1,4-Thiazine, 4-nitroso-
• Z1198157610
• 26541-51-5
• Morpholine, 4-nitrosothio-
• NITROSOTHIOMORPHOLINE, N-
• Thiomorpholine, 4nitroso
• DB-185093
• 4Nitrosothiomorpholine
• Morpholine, 4nitrosothio
• DTXCID501064

• Inchi： 1S/C4H8N2OS/c7-5-6-1-3-8-4-2-6/h1-4H2
• InChI Key： OMDNEQQMLDYBTR-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)N=O

Computed Properties

• Exact Mass: 132.03584
• Monoisotopic Mass: 132.035734
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 82.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58

Experimental Properties

• Density: 1.183 (estimate)
• Boiling Point: 303.8°Cat760mmHg
• Flash Point: 137.5°C
• Refractive Index: 1.6430 (estimate)
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on Thiomorpholine,4-nitroso-

Recent Advances in Thiomorpholine,4-nitroso- (CAS: 26541-51-5) Research: A Comprehensive Review

Thiomorpholine,4-nitroso- (CAS: 26541-51-5) is a chemically modified thiomorpholine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by the presence of a nitroso group attached to the thiomorpholine ring, exhibits unique reactivity and biological activity, making it a promising candidate for various therapeutic interventions. Recent studies have explored its synthesis, mechanistic pathways, and pharmacological properties, shedding light on its potential in treating complex diseases.

The synthesis of Thiomorpholine,4-nitroso- has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its production, utilizing palladium-based catalysts under mild conditions. This advancement not only enhances the scalability of the compound but also reduces the environmental impact of its synthesis. The study further highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, Thiomorpholine,4-nitroso- has demonstrated significant inhibitory effects on specific enzymatic pathways. Research conducted by the Institute of Chemical Biology (2024) revealed its potent inhibition of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The compound's ability to selectively target HDAC isoforms without affecting normal cellular functions positions it as a potential lead compound for anticancer drug development. These findings were corroborated by in vitro and in vivo studies, showing reduced tumor growth in murine models.

Another area of interest is the compound's role in modulating oxidative stress. A recent study in Free Radical Biology and Medicine (2023) demonstrated that Thiomorpholine,4-nitroso- acts as a reactive oxygen species (ROS) scavenger, protecting cells from oxidative damage. This property is particularly relevant for neurodegenerative diseases, where oxidative stress plays a pivotal role. The study suggested that the nitroso group's redox activity is central to this protective effect, opening new avenues for therapeutic applications in conditions like Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the clinical translation of Thiomorpholine,4-nitroso-. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural optimization to enhance its absorption and distribution. Additionally, long-term toxicity studies are required to ensure its safety profile. Collaborative efforts between academic and industrial researchers are underway to address these limitations, with preliminary results expected in the coming year.

In conclusion, Thiomorpholine,4-nitroso- (CAS: 26541-51-5) represents a versatile and pharmacologically active compound with broad therapeutic potential. Recent advancements in its synthesis and mechanistic understanding have paved the way for its application in oncology and neurodegenerative diseases. Ongoing research aims to overcome existing challenges, bringing this compound closer to clinical realization. The continued exploration of its properties and derivatives will undoubtedly contribute to the expanding repertoire of bioactive molecules in modern medicine.